Cas no 127725-14-8 (Benzoic acid,2-hydroxy-3-iodo-6-methyl-4-(phenylmethoxy)-, methyl ester)

• Product Name: Benzoic acid,2-hydroxy-3-iodo-6-methyl-4-(phenylmethoxy)-, methyl ester
• CAS No: 127725-14-8
• MF: C₁₆H₁₅IO₄
• MW: 398.192377328873
• CID: 193669
• PubChem ID: 124454
• Update Time: 2025-04-19

Benzoic acid,2-hydroxy-3-iodo-6-methyl-4-(phenylmethoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-hydroxy-3-iodo-6-methyl-4-(phenylmethoxy)-, methyl ester
• methyl 4-benzyloxy-2-hydroxy-3-iodo-6-methylbenzoate
• BHIM
• Methyl 2-hydroxy-3-iodo-6-methyl-4-(phenylmethoxy)benzoate
• Benzoic acid, 2-hydroxy-3-iodo-6-methyl-4-(phenylmethoxy)-, methyl ester
• DTXSID30155638
• 127725-14-8
• methyl 2-hydroxy-3-iodo-6-methyl-4-phenylmethoxybenzoate
• InChI=1/C16H15IO4/c1-10-8-12(21-9-11-6-4-3-5-7-11)14(17)15(18)13(10)16(19)20-2/h3-8,18H,9H2,1-2H

• Inchi： 1S/C16H15IO4/c1-10-8-12(21-9-11-6-4-3-5-7-11)14(17)15(18)13(10)16(19)20-2/h3-8,18H,9H2,1-2H3
• InChI Key： IZKPTCANVFJZQF-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(=O)OC)=C(C)C=C1OCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 398.00105
• Monoisotopic Mass: 398.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 13
• XLogP3: 4.5
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.6
• Boiling Point: 435.7°Cat760mmHg
• Flash Point: 217.3°C
• Refractive Index: 1.632
• PSA: 55.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters